Cas no 2248332-94-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate
• CAS No: 2248332-94-5
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 5982747
• PubChem ID: 165976717
• Update Time: 2025-09-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248332-94-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate
• EN300-6514564

• Inchi： 1S/C16H15NO4S/c18-13-10-3-1-2-4-11(10)14(19)17(13)21-15(20)12-9-16(12)5-7-22-8-6-16/h1-4,12H,5-9H2
• InChI Key： HZAWHRDSUFVPFW-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CC2C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 317.07217913g/mol
• Monoisotopic Mass: 317.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate (CAS No. 2248332-94-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate (CAS No. 2248332-94-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This molecule combines a 1,3-dioxoisoindoline moiety with a 6-thiaspiro[2.5]octane framework, creating a hybrid structure that offers intriguing possibilities for drug discovery and molecular design.

One of the most fascinating aspects of this compound is its spirocyclic architecture, which has become a hot topic in medicinal chemistry. Researchers are increasingly focusing on spirocyclic compounds because of their ability to modulate biological targets with high specificity. The presence of the thiaspiro[2.5]octane system in this molecule contributes to its three-dimensional complexity, making it particularly interesting for studying protein-ligand interactions and conformational dynamics.

In the context of current research trends, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate aligns perfectly with the growing interest in privileged scaffolds for drug development. The isoindoline-1,3-dione fragment is known to exhibit diverse biological activities, while the spirocyclic sulfur-containing ring system adds novelty to this molecular framework. This combination addresses several contemporary challenges in drug design, including the need for improved metabolic stability and target selectivity.

The synthetic accessibility of CAS 2248332-94-5 has also been a subject of investigation, with researchers exploring various routes to optimize its preparation. Recent advances in cascade reactions and transition metal catalysis have provided new methodologies for constructing such complex architectures. These developments are particularly relevant given the current emphasis on sustainable chemistry and atom economy in synthetic organic chemistry.

From a structural perspective, the 1,3-dioxoisoindoline component of this molecule offers multiple sites for further functionalization, making it a versatile building block for combinatorial chemistry approaches. This characteristic is especially valuable in the era of high-throughput screening and fragment-based drug discovery, where molecular diversity is paramount. The compound's potential as a pharmacophore has been explored in several recent studies examining its interactions with various biological targets.

The 6-thiaspiro[2.5]octane portion of the molecule introduces interesting stereochemical considerations, as the spiro junction creates a rigid three-dimensional structure that can influence both the compound's physical properties and its biological activity. This aspect has become particularly relevant with the increasing recognition of three-dimensionality as a crucial factor in drug-like properties, addressing common issues with flat aromatic systems that dominate many compound libraries.

In material science applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate has shown promise as a precursor for specialized polymers and small molecule additives. The combination of aromatic and alicyclic components, along with the sulfur atom, provides unique electronic characteristics that can be exploited in the development of advanced materials with tailored properties. This aligns with current research directions in smart materials and molecular electronics.

Analytical characterization of this compound presents interesting challenges and opportunities. The presence of both carbonyl groups and a sulfur atom in the structure creates distinct spectroscopic signatures that can be leveraged for quality control and structural confirmation. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR have been particularly valuable in studying this molecule's properties and purity.

From a formulation perspective, the physicochemical properties of CAS 2248332-94-5 have been the subject of several investigations. Researchers have examined its solubility profile, stability under various conditions, and potential for salt or cocrystal formation. These studies are crucial for understanding the compound's behavior in different environments and for developing appropriate delivery systems should it progress to preclinical evaluation.

The patent landscape surrounding 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate reflects growing commercial interest in this structural class. Several applications have emerged in recent years covering its synthetic methods, derivatives, and potential uses, particularly in areas related to kinase modulation and protein-protein interaction inhibition. This intellectual property activity underscores the compound's perceived value in therapeutic development.

In the context of green chemistry initiatives, researchers have explored more sustainable approaches to synthesizing 2248332-94-5. This includes investigations into catalytic methods, solvent-free conditions, and biocatalytic transformations that could reduce the environmental impact of its production. Such efforts align with the pharmaceutical industry's increasing focus on process intensification and waste minimization.

Looking forward, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-thiaspiro[2.5]octane-1-carboxylate represents an exciting platform for further exploration in multiple scientific domains. Its unique structural features continue to inspire new research directions, from fundamental studies of molecular recognition to applied investigations in drug discovery and material science. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to remain at the forefront of innovative chemical research.